Ammonium ethyl carbamoylphosphonate

• IUPAC Name: azanium;carbamoyl(ethoxy)phosphinate
• InChI: InChI=1S/C3H8NO4P.H3N/c1-2-8-9(6,7)3(4)5;/h2H2,1H3,(H2,4,5)(H,6,7);1H3
• InChI Key: OTSAMNSACVKIOJ-UHFFFAOYSA-N
• Canonical SMILES: CCOP(=O)(C(=O)N)[O-].[NH4+]
• Molecular Formula: C3H11N2O4P
• Related CAS: 59682-52-9 (Parent)
• DSSTOX Substance ID: DTXSID9032406
• Molecular Weight: 170.10 g/mol
• Physical Description: Colorless or white solid; [HSDB]
• Solubility: @ 25 °C: 1.79 KG/KG WATER, 300 MG/KG ACETONE, 400 MG/KG BENZENE, 12 G/KG ETHANOL, 1.4 G/KG DIMETHYLFORMAMIDE, 158 G/KG METHANOL, 200 MG/KG HEXANE, SLIGHTLY SOL IN MOST COMMON ORGANIC SOLVENTS, 0.04 g/kg chloroform at 25 °C
• Density: 1.33
• Vapor Pressure: 0.00000398 [mmHg], 0.53 mPa @ 25 °C
• Color/Form: COLORLESS CRYSTALLINE SOLID, WHITE CRYSTALLINE SOLID
• CAS RN: 25954-13-6
• Melting Point: 175 °C

Description

Ammonium ethyl carbamoylphosphonate is a chemical compound with the molecular formula C5H18N3O4P. It is also known by several other names such as Fosamine, Fosamine Ammonium, and DPX 1108.

Molecular Structure Analysis

The molecular structure of Ammonium ethyl carbamoylphosphonate consists of 5 carbon atoms, 18 hydrogen atoms, 3 nitrogen atoms, 4 oxygen atoms, and 1 phosphorus atom. The average mass of the molecule is 215.188 Da.

Physical And Chemical Properties Analysis

Ammonium ethyl carbamoylphosphonate is a white crystalline compound. The compound has a boiling point, flammability, explosive limits, flash point, autoignition temperature, and melting point, but specific values are not provided.

Scientific Research Applications

Here is a comprehensive analysis of the scientific research applications of “Ammonium ethyl carbamoylphosphonate,” focusing on several unique applications:

Agriculture: Growth Inhibition and Yield Management

Ammonium ethyl carbamoylphosphonate has been used in agriculture to manage plant growth. Sprays of this compound on mature Lisbon lemon trees resulted in significant inhibition of regrowth for over three years. .

Postharvest Treatment: Enhancing Vase Life of Cut Roses

This compound also shows promise in postharvest treatment. .

Herbicide: Woody Plant Control

As a foliar spray, it is used for control and/or growth suppression of many woody species. .

Industrial Applications: Noncropland Area Management

.

Plant Growth Regulation: Research and Development

.

Mechanism of Action

Target of Action

Ammonium ethyl carbamoylphosphonate, also known as fosamine ammonium , is primarily used as a herbicide and plant growth inhibitor . It is used to control woody plants, bindweed, and bracken . The primary targets of this compound are the dormant tissues of these plants .

Mode of Action

Fosamine ammonium exhibits slight systemic activity and acts by contact . Its primary mode of action is to prevent dormant tissues from becoming active and growing again . This inhibitory action on bud development is what makes it effective as a herbicide and plant growth regulator .

Biochemical Pathways

It is known that phosphonates, the group of compounds to which fosamine ammonium belongs, can mimic the phosphates and carboxylates of biological molecules to potentially inhibit metabolic enzymes . This suggests that fosamine ammonium may interfere with key metabolic pathways in plants, leading to the inhibition of growth.

Pharmacokinetics

It is known that fosamine ammonium is a mobile compound . It is highly soluble in water and can be mobile in various soils .

Result of Action

The primary result of fosamine ammonium’s action is the inhibition of growth in targeted plants. By preventing dormant tissues from becoming active and growing again, fosamine ammonium effectively controls the growth of woody plants, bindweed, and bracken . This makes it an effective herbicide and plant growth regulator.

Action Environment

The action of fosamine ammonium can be influenced by environmental factors. For instance, its dissipation is dependent on rapid, microbial-mediated degradation . In environments with low microbiological activities or long hydrological residence times, fosamine ammonium may be found in surface waters . Despite its mobility, there is little evidence that leaching is a major route of dissipation in the field .

Safety and Hazards

Ammonium ethyl carbamoylphosphonate should be handled with care. Contact with skin and eyes should be avoided, and formation of dust and aerosols should be prevented. Exposure should be avoided and appropriate exhaust ventilation should be provided at places where dust is formed. It is also recommended to wear personal protective equipment/face protection and ensure adequate ventilation.

Synthesis routes and methods

Procedure details

A solution of 48.5 parts of 29% aqueous ammonium hydroxide is stirred and cooled with an external ice bath to 15° C. To the cooled solution 20.5 parts of diethyl carbomethoxyphosphonate is slowly added over a 10 minute period. The mixture turns cloudy, but clears up after about 15 minutes. During this time, the mixture is allowed to warm spontaneously to about 30° C. and stirring is continued for 2 hours. The clear solution is stripped under reduced pressure (15 mm of Hg) at a water-bath temperature of 70° C. The residue is a white crystalline solid which is recrystallized from absolute ethyl alcohol, giving 11.7 parts of ammonium ethyl carbamoylphosphonate, m.m. 173°-176° C.

Q & A

Q1: How does Ammonium ethyl carbamoylphosphonate interact with plants and what are the downstream effects?

A1: Ammonium ethyl carbamoylphosphonate is primarily absorbed through the foliage of plants. [] While its exact mode of action is not fully understood, it is known to disrupt plant growth processes, leading to controlled defoliation and growth inhibition. [] Studies in blackberry plants (Rubus proceras) demonstrated that AECP translocates rapidly throughout the plant, similar to the movement of nutrients. [] This systemic action contributes to its effectiveness in controlling various woody plant species. []

Q2: What is the environmental fate of Ammonium ethyl carbamoylphosphonate?

A2: Research indicates that AECP is biodegradable. [] Studies on channel catfish exposed to radiolabeled AECP in water and soil demonstrated that the compound does not significantly bioaccumulate in animal tissues. [] The residues in catfish plateaued within a few weeks and decreased significantly upon transfer to fresh water. [] Furthermore, AECP showed minimal impact on soil microbial activity, even at relatively high concentrations. []

Q3: Does Ammonium ethyl carbamoylphosphonate have any other applications beyond brush control?

A3: Interestingly, AECP has shown promise as a postharvest treatment for cut roses. [] Studies revealed that AECP, in combination with traditional floral preservatives, significantly enhanced the vase life and overall quality of cut roses. [] This unexpected application highlights the diverse potential of this compound.

Q4: Are there concerns about resistance developing to Ammonium ethyl carbamoylphosphonate?

A4: While the provided research doesn't directly address resistance development, it's a crucial aspect to consider with any herbicide. Long-term studies are necessary to monitor for potential resistance evolution in target weed species. Understanding the mechanism of action and cross-resistance patterns with other herbicides will be essential for managing potential resistance issues.

Q5: What analytical methods are used to study Ammonium ethyl carbamoylphosphonate?

A5: Research involving AECP utilizes radiolabeling techniques, particularly with Carbon-14, to track the absorption, translocation, and metabolism of the compound in plants and animals. [, ] These studies provide valuable insights into the environmental fate and behavior of AECP. Further research may explore advanced analytical techniques like mass spectrometry or chromatography to quantify AECP residues in various matrices.